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Compound of Interest

Compound Name: 5-Chloro-6-hydroxynicotinonitrile

Cat. No.: B562463

The safe and compliant disposal of 5-Chloro-6-hydroxynicotinonitrile is critical for laboratory
safety and environmental protection. This guide provides essential information for researchers,
scientists, and drug development professionals on the proper handling and disposal
procedures for this compound.

Hazard and Safety Summary

Before handling or disposing of 5-Chloro-6-hydroxynicotinonitrile, it is crucial to be aware of
its potential hazards. The following table summarizes key safety information based on its GHS
classification.
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Hazard Classification

Description

Precautionary Statements

Skin Irritation (Category 2)

Causes skin irritation.[1][2][3]

Wash skin thoroughly after
handling. Wear protective
gloves. If skin irritation occurs,

get medical advice/attention.[2]

[4]

Serious Eye Irritation
(Category 2A)

Causes serious eye irritation.

[1](21(3]

Wear eye protection/face
protection. IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[2][4]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

May cause respiratory
irritation.[1][2][3]

Avoid breathing dust. Use only
outdoors or in a well-ventilated
area. IF INHALED: Remove
person to fresh air and keep
comfortable for breathing. Call
a POISON CENTER/doctor if
you feel unwell.[2][4]

Disposal Operational Plan

The recommended procedure for the disposal of 5-Chloro-6-hydroxynicotinonitrile is to

engage a licensed professional waste disposal service. Always adhere to local, state, and

federal regulations.

Step-by-Step Disposal Protocol:

o Container Management:

o Do not attempt to clean or reuse the original container.

o Keep the chemical in its original, labeled container.[2]
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o Ensure the container is tightly closed and stored in a well-ventilated area prior to disposal.

[2]14]

o Waste Segregation:

o Do not mix 5-Chloro-6-hydroxynicotinonitrile with other waste streams.[2] This prevents
potentially hazardous chemical reactions.

o Personal Protective Equipment (PPE):

o When handling the waste container, wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[2][4]

e Engage a Professional Waste Disposal Service:
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for 5-Chloro-6-
hydroxynicotinonitrile.

o The primary recommended disposal method is incineration at an approved and permitted
facility.[5]

o Documentation:

o Maintain a record of the disposal, including the date, quantity of waste, and the contact
information of the waste disposal company.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-
Chloro-6-hydroxynicotinonitrile.
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Start: Unused or Waste
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[Damaged or

Securely Repackage and

Relabel as per SDS Container OK

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Segregate from Other
Waste Streams

Contact Licensed Hazardous
Waste Disposal Vendor

Provide SDS to Vendor
Arrange for Waste Pickup

Document Disposal Record

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 5-Chloro-6-hydroxynicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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